4-fluoro-N-(thiophen-3-ylmethyl)aniline

• Molecular Formula: C11H10FNS
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-fluoro-N-(thiophen-3-ylmethyl)aniline
• InChI: InChI=1S/C11H10FNS/c12-10-1-3-11(4-2-10)13-7-9-5-6-14-8-9/h1-6,8,13H,7H2
• InChI Key: NBBNUPNBFMAMIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCC2=CSC=C2)F

Description

4-Fluoro-N-(thiophen-3-ylmethyl)aniline is a fluorinated aniline derivative featuring a thiophen-3-ylmethyl group attached to the nitrogen atom. Its molecular formula is C₁₁H₁₀FNS, with a molecular weight of 207.27 g/mol. The compound is characterized by a para-fluoro substituent on the aniline ring and a thiophene-based alkyl chain, which confers unique electronic and steric properties.

Synthesis:
The compound can be synthesized via reductive amination between 4-fluoroaniline and thiophene-3-carbaldehyde. A procedure analogous to involves sodium triacetoxyborohydride (STAB) as a reducing agent in dichloroethane (DCE), yielding the product after purification . This method is efficient, with yields comparable to similar reductive aminations (e.g., 70% for 4-fluoro-N-(1-phenylethyl)aniline) .

For example, N-(thiophen-3-ylmethyl)cyclohexanamine is a precursor for melanin-concentrating hormone receptor agonists .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N-(thiophen-3-ylmethyl)aniline typically involves the reaction of 4-fluoroaniline with thiophen-3-ylmethyl chloride under basic conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-fluoro-N-(thiophen-3-ylmethyl)aniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound . Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the pure product.

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-(thiophen-3-ylmethyl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The fluorine atom on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce various substituted aniline derivatives .

Scientific Research Applications

4-fluoro-N-(thiophen-3-ylmethyl)aniline has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and enzyme interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(thiophen-3-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The fluorine atom and thiophen-3-ylmethyl group contribute to its unique chemical properties, allowing it to bind to certain enzymes or receptors. This binding can modulate the activity of these targets, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-fluoro-N-(thiophen-3-ylmethyl)aniline with structurally or functionally analogous compounds, emphasizing synthesis, properties, and applications:

Compound Name	Substituents/Modifications	Synthesis Method	Yield	Key Properties/Applications	References
4-Fluoro-N-(thiophen-3-ylmethyl)aniline	Thiophen-3-ylmethyl, 4-fluoro	Reductive amination	~70%*	Intermediate for pharmaceuticals; electron-rich S-heterocycle enhances reactivity
4-Fluoro-N-(p-tolyl)aniline (4l)	p-Tolyl, 4-fluoro	Buchwald-Hartwig amination	65–81%	High-yield C–N coupling; NMR data confirms structure
N-(Thiophen-3-ylmethyl)cyclohexanamine	Thiophen-3-ylmethyl, cyclohexyl	IRED-catalyzed reductive amination	97%	Precursor for receptor agonists; high conversion efficiency
4-Fluoro-N-(1-phenylethyl)aniline (4i)	1-Phenylethyl, 4-fluoro	Hydroamination with NaBH₄	70%	Dark orange oil; spectroscopic data matches literature
S13 (Imidazopyridine derivative)	Imidazopyridine-methyl, 4-fluoro	Multi-step synthesis	N/A	Antimicrobial activity against visceral leishmaniasis
4-Fluoro-N-[(1H-indol-6-yl)methyl]aniline	Indol-6-ylmethyl, 4-fluoro	Not specified	N/A	Potential CNS drug intermediate; structural analog with indole moiety
2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline	Thiophen-3-ylmethyl, 2-bromo-5-methyl	Discontinued synthesis	N/A	Bromine substituent alters electronic profile for cross-coupling reactions

Notes:

• Synthetic Efficiency: Yields vary based on substituent bulk and reaction conditions. For example, Buchwald-Hartwig amination achieves 81% yield for 4-fluoro-N-(p-tolyl)aniline due to optimized Pd catalysis , while bulkier amines (e.g., aminothiophenes) may require enzymatic methods (IREDs) for high conversion .
• Fluorine’s electronegativity reduces amine basicity, affecting solubility and intermolecular interactions .
• For instance, imidazopyridine derivatives (e.g., S13) exhibit antileishmanial activity , while indole derivatives target neurological receptors .

Key Research Findings and Trends

Catalytic Methods : Pd-catalyzed C–N coupling (Buchwald-Hartwig) and enzymatic reductive amination (IREDs) dominate synthesis strategies. The choice depends on substrate compatibility, with IREDs favoring bulky amines .

Structural Diversity : Modifying the alkyl/aryl group on the amine (e.g., thiophene vs. indole) significantly alters biological activity. For example, replacing thiophene with indole in 4-fluoro-N-[(1H-indol-6-yl)methyl]aniline shifts target specificity .

Spectroscopic Characterization : NMR (¹H, ¹³C, ¹⁹F) is critical for confirming regiochemistry, as seen in 4-fluoro-N-(p-tolyl)aniline .

Biological Activity

4-Fluoro-N-(thiophen-3-ylmethyl)aniline is a fluorinated aromatic compound characterized by a thiophene group linked through a methylene bridge. Its unique structure suggests potential biological activities, particularly in medicinal chemistry, where it may serve as a lead compound for drug development. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and potential applications.

The molecular formula of 4-fluoro-N-(thiophen-3-ylmethyl)aniline is $C_{11}H_{10}FNS$. The presence of fluorine and sulfur in its structure enhances its reactivity and biological interaction capabilities. The compound can be synthesized through various chemical pathways, primarily involving nucleophilic substitution reactions and coupling processes.

Antimicrobial Properties

Research indicates that 4-fluoro-N-(thiophen-3-ylmethyl)aniline exhibits significant antimicrobial activity . Preliminary studies have shown that it can inhibit the growth of various fungal pathogens, including Sclerotinia sclerotiorum, with inhibition rates ranging from 86.6% to 93.7% at specific concentrations. This suggests its potential application as an antifungal agent in agricultural and pharmaceutical settings.

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit cholinesterase enzymes, which are critical targets in the treatment of neurodegenerative diseases. Although specific IC50 values for 4-fluoro-N-(thiophen-3-ylmethyl)aniline are not yet fully established, related compounds have shown promising results in the micromolar range . This activity may be attributed to its structural features that enhance binding affinity to enzyme active sites.

Cytotoxicity and Anticancer Potential

In vitro studies have assessed the cytotoxic effects of 4-fluoro-N-(thiophen-3-ylmethyl)aniline on various cancer cell lines. Initial findings suggest that higher concentrations (>33 µM) lead to reduced cell viability after prolonged exposure (72 hours) . This indicates potential anticancer properties, warranting further investigation into its mechanisms of action against specific cancer types.

The biological activity of 4-fluoro-N-(thiophen-3-ylmethyl)aniline is hypothesized to involve interactions with specific molecular targets, such as ion channels or receptors. For instance, compounds with similar structures have been shown to interact with TRPV4 channels, influencing cellular responses to environmental stimuli like temperature and pH changes. Understanding these interactions is crucial for elucidating the compound's therapeutic potential.

Comparative Activity Table

Compound	Activity Type	IC50 (µM)	Reference
4-Fluoro-N-(thiophen-3-ylmethyl)aniline	Antifungal	-
Related Compound A	Cholinesterase Inhibition	132.6 (AChE)
Related Compound B	Cytotoxicity	>33 (Cancer Cells)

Case Studies

Recent studies have highlighted the efficacy of similar thiophene derivatives in various biological assays:

• Antifungal Efficacy : A study demonstrated that thiophene-based compounds could significantly inhibit fungal growth, supporting the potential use of 4-fluoro-N-(thiophen-3-ylmethyl)aniline in agricultural applications.
• Cholinesterase Inhibition : Investigations into related compounds showed varying degrees of cholinesterase inhibition, suggesting that structural modifications can enhance or reduce biological activity .
• Cytotoxic Studies : Research involving cancer cell lines indicated that certain structural configurations led to enhanced cytotoxic effects, providing insights into optimizing derivatives for anticancer therapies .